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Compound of Interest

Compound Name: Fmoc-L-norvaline

Cat. No.: B557407 Get Quote

Essential Safety and Handling Guide for Fmoc-L-
norvaline
This guide provides comprehensive safety protocols, operational procedures, and disposal

plans for handling Fmoc-L-norvaline in a laboratory setting. Adherence to these guidelines is

crucial for ensuring personal safety and maintaining a secure research environment. While

Fmoc-L-norvaline is not classified as a hazardous substance, it is imperative to handle all

laboratory chemicals with appropriate caution to minimize exposure and risk.[1][2]

Personal Protective Equipment (PPE)
The following personal protective equipment is recommended for handling Fmoc-L-norvaline.

The specific level of protection should be determined by a risk assessment of the procedure

being performed.
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PPE Category Item Specifications

Eye Protection Safety Glasses or Goggles

Chemical splash goggles

conforming to EN166 or ANSI

Z87.1 standards are

recommended, especially

when handling solutions or if

there is a splash risk.[3]

Hand Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended. Consult the

glove manufacturer's

compatibility chart for specific

breakthrough times.[4]

Body Protection Laboratory Coat

A long-sleeved lab coat, fully

buttoned, is required to protect

from incidental contact.[4]

Respiratory Protection Fume Hood or Respirator

All handling of powdered

Fmoc-L-norvaline or

preparation of its solutions

should be conducted within a

certified chemical fume hood to

prevent inhalation of dust or

aerosols.[3][4] If a fume hood

is not available, a NIOSH-

approved respirator with a

particulate filter may be

necessary based on a risk

assessment.[5]

Operational Plan: Step-by-Step Handling Protocol
Proper handling from receipt to disposal is crucial for safety and maintaining the integrity of the

compound.

2.1. Receiving and Storage
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Inspection: Upon receipt, visually inspect the container for any damage or leaks.

Storage: Store Fmoc-L-norvaline in a tightly sealed container in a cool, dry, and well-

ventilated place.[3] Recommended storage temperature is typically between 2-8°C.[6]

2.2. Handling and Preparation of Solutions

Engineering Controls: All weighing and solution preparation activities should be conducted in

a certified chemical fume hood to minimize inhalation exposure.[3][5]

Pre-operational Check: Before handling, ensure all necessary PPE is worn correctly. Gather

all required materials (spatulas, weigh boats, solvents, glassware) and place them inside the

fume hood.

Weighing: Use a tared weigh boat to accurately measure the desired amount of Fmoc-L-
norvaline powder. Avoid generating dust.[3]

Dissolving: Add the powder to the solvent in a suitable container. Gently swirl or stir to

dissolve. If heating is required, use a controlled heating source such as a water bath.

Labeling: Clearly label all containers with the chemical name, concentration, date, and your

initials.

2.3. Spill and Exposure Procedures

Minor Spill:

For a small spill of solid material, sweep it up and place it in a suitable, sealed container

for disposal.[3] Avoid creating dust.

For a small liquid spill, absorb the material with an inert absorbent material and place the

contaminated material in a sealed container for hazardous waste disposal.[4]

Skin Contact: If the chemical comes into contact with your skin, immediately wash the

affected area with soap and plenty of water and remove any contaminated clothing.[1][4]

Eye Contact: In case of eye contact, flush the eyes with water for at least 15 minutes as a

precaution.[1][3]
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Inhalation: If inhaled, move the individual to fresh air. If they are not breathing, provide

artificial respiration.[1][4]

Disposal Plan
Proper disposal of Fmoc-L-norvaline and associated waste is essential to prevent

environmental contamination and comply with regulations.

Unused Compound: Dispose of unused Fmoc-L-norvaline as hazardous chemical waste in

a properly labeled and sealed container.[1] Do not dispose of it in the regular trash.

Contaminated Materials: Any materials that have come into contact with Fmoc-L-norvaline,

such as gloves, weigh boats, absorbent pads, and pipette tips, should be disposed of in a

designated hazardous waste container.[4][5]

Solutions: Aqueous and organic solutions containing Fmoc-L-norvaline should be collected

in separate, appropriate hazardous waste containers. Do not pour solutions down the drain.

[4]

Waste Pickup: Arrange for the disposal of all waste through your institution's licensed

professional waste disposal service.[7]

Experimental Workflow
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_Amino_6_phenylpyrazine_2_carbonitrile.pdf
https://www.bocsci.com/product/fmoc-l-norvaline-cas-135112-28-6-57766.html
https://www.benchchem.com/pdf/Proper_Disposal_of_L_VALINE_N_FMOC_D8_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b557407#personal-protective-equipment-for-handling-fmoc-l-norvaline
https://www.benchchem.com/product/b557407#personal-protective-equipment-for-handling-fmoc-l-norvaline
https://www.benchchem.com/product/b557407#personal-protective-equipment-for-handling-fmoc-l-norvaline
https://www.benchchem.com/product/b557407#personal-protective-equipment-for-handling-fmoc-l-norvaline
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b557407?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b557407?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

